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Compound of Interest

Compound Name: NSC405640

Cat. No.: B050951

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, storage, and disposal of NSC405640, also known as Diphenyltin dichloride
(CAS 1135-99-5).

This document provides critical safety and logistical information to ensure the safe handling
and use of NSC405640 in a laboratory setting. Adherence to these guidelines is essential to
minimize risks and ensure a safe research environment.

Hazard Identification and Personal Protective Equipment
(PPE)

NSC405640 is classified as a hazardous substance. It is harmful if swallowed, in contact with
skin, or if inhaled. It also causes skin and serious eye irritation and may cause respiratory
irritation.[1][2]

Quantitative Data Summary
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Property Value Reference
Appearance Off-white powder/solid [2]

Odor No information available [2]

Melting Point 39-43°C/102.2-109.4 °F [11[2]
Boiling Point 333-337°C/631.4-638.6 °F [2]

Flash Point 110 °C/ 230 °F [1]
Solubility Insoluble in water [3]

o Category 4 (Harmful if
Acute Toxicity (Oral) [1]
swallowed)

Category 4 (Harmful in contact

Acute Toxicity (Dermal 1

y( ) with skin) t
Acute Toxicity (Inhalation) Category 4 (Harmful if inhaled)  [1]
UN Number UN3146 [3]

Recommended Personal Protective Equipment (PPE)
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Body Part PPE Recommendation Justification

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by )

To prevent serious eye
Eyes/Face OSHA's eye and face o
_ , _ irritation.

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[1]

Wear appropriate protective

gloves and clothing to prevent To prevent skin irritation and
Skin skin exposure.[1] Take off absorption. Harmful in contact

contaminated clothing and

wash it before reuse.[3]

with skin.[1][3]

Respiratory

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if irritation or other
symptoms are experienced.[1]
A dust mask type N95 (US) is

also suggested.

To prevent respiratory tract

irritation. Harmful if inhaled.[1]

Hands

Wear protective gloves.[3] The
exact breakthrough time of the
glove material has to be found
out by the manufacturer of the
protective gloves and has to
be observed.[3]

To prevent skin contact.

Harmful in contact with skin.[3]

Operational and Disposal Plans: A Step-by-Step Guide

Handling and Storage

o Ventilation: Use only outdoors or in a well-ventilated area.[1] Ensure eyewash stations and

safety showers are close to the workstation location.[1]
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» Personal Hygiene: Wash face, hands, and any exposed skin thoroughly after handling.[1] Do
not eat, drink, or smoke when using this product.[1]

» Storage Conditions: Keep in a dry, cool, and well-ventilated place.[1] Keep container tightly
closed.[1] Store locked up.[1]

» Incompatible Materials: Avoid strong oxidizing agents and strong bases.[1]
Accidental Release Measures

e Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as
required.[1]

o Containment and Cleaning Up: Sweep up and shovel into suitable containers for disposal.[1]
Disposal
e Dispose of contents/container to an approved waste disposal plant.[1]

o Waste must not be disposed of together with household garbage. Do not allow the product to
reach the sewage system.[3]

e Disposal must be made according to official regulations.[3]

Visualizing Safety and Workflow

To further clarify the procedural steps for handling NSC405640, the following diagrams
illustrate the operational workflow and the hierarchical nature of safety controls.
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Operational Workflow for Handling NSC405640

Preparation

Review SDS

Ensure Proper Ventilation

Don Appropriate PPE

Handling

Weighing and Transfer

Experimental Use

Cleanup & Disposal

Decontaminate Work Area

Dispose of Waste

Doff and Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe handling of NSC405640.
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Hierarchy of Safety Controls for NSC405640

Engineering Controls

Most Effective

Administrative Controls Gume Hood / Well-ventilated Area]

Personal Protective Equipment (PPE) (Standard Operating Procedures (SOPSD Safety Training

Least Effective

[Gloves, Goggles, Lab Coat, Respirato)

Click to download full resolution via product page

Caption: Hierarchy of safety controls for handling NSC405640.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. fishersci.com [fishersci.com]

¢ 2. assets.thermofisher.com [assets.thermofisher.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b050951?utm_src=pdf-body-img
https://www.benchchem.com/product/b050951?utm_src=pdf-body
https://www.benchchem.com/product/b050951?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AA71139&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA71139~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2013:37:02~~Diphenyltin%20dichloride~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing
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 To cite this document: BenchChem. [Essential Safety and Handling Guide for NSC405640
(Diphenyltin Dichloride)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b050951#personal-protective-equipment-for-handling-
nsc405640]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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